Cas no 2228429-96-5 (4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine)

• Product Name: 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine
• CAS No: 2228429-96-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6214066
• PubChem ID: 165867535
• Update Time: 2025-05-20

4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine
• 4-methyl-4-[(1-methyl-1H-pyrazol-5-yl)oxy]piperidine
• EN300-1784374
• 2228429-96-5

• Inchi： 1S/C10H17N3O/c1-10(4-7-11-8-5-10)14-9-3-6-12-13(9)2/h3,6,11H,4-5,7-8H2,1-2H3
• InChI Key： HWTCQWRERFVJRV-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine

Comprehensive Overview of 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228429-96-5)

The compound 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228429-96-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine backbone and the pyrazole substituent, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine has surged, driven by advancements in medicinal chemistry and crop protection. This compound's synergistic functional groups—combining a methylated piperidine core with a 1-methyl-1H-pyrazol-5-yl moiety—offer tunable physicochemical properties, making it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Its CAS No. 2228429-96-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance.

One of the trending topics in organic synthesis is the development of sustainable methodologies for constructing complex molecules like 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine. Green chemistry enthusiasts often inquire about catalyst-free reactions or microwave-assisted synthesis to produce such compounds efficiently. The oxypiperidine segment in this molecule also aligns with the rising interest in nitrogen-containing heterocycles, which are pivotal in designing CNS-active drugs and antimicrobial agents.

From a commercial perspective, suppliers and manufacturers of 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine emphasize its high purity and custom synthesis capabilities. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions is another frequently asked question, particularly for long-term research projects.

In the context of drug discovery, 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine is explored for its potential in kinase inhibition and GPCR modulation. Its lipophilic efficiency (LipE) and ligand efficiency metrics are often calculated to assess its suitability as a lead compound. Additionally, the pyrazole ring's hydrogen-bonding capacity makes it a valuable fragment in fragment-based drug design (FBDD), a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the compound's applications. Researchers are increasingly investigating its biodegradability and ecotoxicological profile, especially for agrochemical formulations. The REACH compliance status of CAS No. 2228429-96-5 is another common query among industrial users, highlighting the intersection of innovation and sustainability.

In summary, 4-methyl-4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228429-96-5) represents a multifaceted compound with broad utility in life sciences. Its structural elegance and functional adaptability position it at the forefront of molecular innovation, addressing both current challenges and future opportunities in chemistry and biology.